Cas no 1171507-67-7 (2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide)

• Product Name: 2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• CAS No: 1171507-67-7
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 5845859
• PubChem ID: 44071159
• Update Time: 2025-06-15

2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• 1171507-67-7
• AKOS024513551
• F5559-0195
• 2-phenoxy-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-phenoxyacetamide
• 2-phenoxy-N-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide

• Inchi： 1S/C17H18N6O2/c24-17(12-25-14-5-2-1-3-6-14)19-9-8-18-15-11-16(21-13-20-15)23-10-4-7-22-23/h1-7,10-11,13H,8-9,12H2,(H,19,24)(H,18,20,21)
• InChI Key： HVOXZPFAKMNWKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCCNC1C=C(N=CN=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 338.14912384g/mol
• Monoisotopic Mass: 338.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide

Introduction to 2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide and Its Significance in Modern Chemical Biology

Compounds with the CAS number 1171507-67-7 and the product name 2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide represent a fascinating intersection of medicinal chemistry and biological research. These molecules have garnered significant attention due to their potential applications in the development of novel therapeutic agents. The intricate structure of this compound, characterized by its phenoxy, pyrazole, and pyrimidine moieties, suggests a multifaceted interaction with biological targets, making it a subject of intense study in the field.

The< strong>phenoxy group in the molecule is known for its ability to enhance binding affinity and stability in drug candidates. This functional moiety has been extensively explored in the design of small-molecule inhibitors and activators. In particular, the presence of a< strong>pyrazole ring introduces a nitrogen-rich heterocycle that is commonly found in biologically active compounds. Pyrazole derivatives are known for their role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

The< strong>pyrimidine component of the compound further enriches its pharmacological profile. Pyrimidine-based scaffolds are ubiquitous in medicinal chemistry due to their resemblance to nucleic acid bases, which allows them to interact with DNA and RNA. This structural feature has been leveraged in the development of antiviral and anticancer agents. The specific arrangement of these heterocycles in< strong>2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide suggests a potential for selective targeting of key biological pathways.

In recent years, there has been a surge in research focused on understanding the mechanisms of action of such complex molecules. Advanced computational methods, including molecular docking and molecular dynamics simulations, have enabled researchers to predict how these compounds interact with their biological targets at an atomic level. This has led to the identification of novel drug candidates with improved efficacy and reduced side effects.

The< strong>N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide moiety is particularly noteworthy due to its potential to modulate protein-protein interactions. This segment has been shown to interfere with critical signaling pathways involved in diseases such as cancer and inflammation. By disrupting these pathways, the compound may offer a therapeutic advantage over existing treatments.

The synthesis of< strong>1171507-67-7 involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed for the efficient production of this compound on a scalable basis. This is crucial for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of< strong>2-phenoxy-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that this molecule exhibits favorable pharmacokinetic profiles, which could translate into better patient compliance and reduced toxicity.

In conclusion, the compound identified by CAS number< strong>1171507-67-7 represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the development of innovative therapies.